Cas no 2171979-41-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid
• CAS No: 2171979-41-0
• MF: C₂₄H₂₀FNO₄
• MW: 405.418310165405
• CID: 6512568
• PubChem ID: 165831600
• Update Time: 2025-06-11

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-2-phenylpropanoic acid
• 2171979-41-0
• EN300-1556506

• Inchi： 1S/C24H20FNO4/c25-24(22(27)28,16-8-2-1-3-9-16)15-26-23(29)30-14-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21H,14-15H2,(H,26,29)(H,27,28)
• InChI Key： SWMPYAAZDAJDOW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC=CC=1)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.13763628g/mol
• Monoisotopic Mass: 405.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic Acid (CAS No. 2171979-41-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid, identified by its CAS number 2171979-41-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a fluorinated phenyl ring, and an amino acid-like moiety. The Fmoc group is particularly noteworthy as it is commonly used in peptide synthesis, serving as an protecting group for the amino function. The incorporation of a fluorine atom in the molecule enhances its metabolic stability and binding affinity, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in developing novel therapeutics. The fluorine atom can modulate the electronic properties of the molecule, influencing its interactions with biological targets. In particular, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid has been explored for its potential in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

In the realm of oncology, fluorinated compounds have shown remarkable efficacy in disrupting cancer cell proliferation and survival pathways. The structural features of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid, including the fluorenylmethoxycarbonyl group and the fluoro-substituted phenyl ring, make it a candidate for developing small-molecule inhibitors targeting key oncogenic pathways. Studies have demonstrated that such compounds can interfere with signaling cascades that promote tumor growth and metastasis.

The amino acid-like moiety in the compound's structure suggests potential applications in peptidomimetics, where it can mimic the behavior of natural peptides while offering improved pharmacokinetic properties. This approach has been particularly successful in developing treatments for inflammatory diseases, where peptidomimetics can selectively inhibit inflammatory cytokines without affecting other biological processes.

Furthermore, the use of computational methods and high-throughput screening has accelerated the discovery of novel bioactive compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid. These techniques allow researchers to rapidly evaluate the biological activity of numerous compounds, identifying those with high potential for further development. The combination of experimental and computational approaches has been instrumental in elucidating the structure-activity relationships (SAR) of this class of molecules.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorous chemistry, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications that can fine-tune biological activity.

Evaluation of the pharmacological properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluoro-2-phenylpropanoic acid has revealed several promising characteristics. In vitro studies have shown that it exhibits inhibitory effects on various enzymes relevant to disease pathways, including kinases and proteases. Additionally, preliminary in vivo studies suggest that it possesses good oral bioavailability and target specificity, which are essential attributes for a successful therapeutic agent.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. The journey from discovery to market approval requires rigorous evaluation through preclinical studies followed by clinical trials. The promising results observed with 3-( ({(9H-fluorenin 9 ylmeth oxyc arb on y l }a min o ) - 2 -flu or o - 2 -ph en y lprop ano ic ac id) provide a strong foundation for further investigation into its therapeutic potential.

The role of fluorine in medicinal chemistry cannot be overstated. Its presence can significantly alter the pharmacological profile of a compound, enhancing its binding affinity and metabolic stability. The unique properties of fluorinated compounds continue to drive innovation in drug design, with researchers exploring new ways to leverage these attributes for therapeutic benefit.

In conclusion, 3-( ({( 9 H - f lu o re n i n 9 y lm e t h o x y c arb on y l }a m i no ) - 2 - f lu o r o - 2 - ph en y l prop ano ic ac id) (CAS No. 2171979410) represents a significant advancement in pharmaceutical research. Its complex molecular structure and promising biological activities make it a valuable candidate for further development into novel therapeutics. As research progresses, this compound holds great potential for addressing unmet medical needs across various disease areas.